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Compound of Interest

Compound Name: 3-Bromo-4-chloronitrobenzene

Cat. No.: B099159

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-Bromo-4-chloronitrobenzene. The following procedural guidance is designed to
ensure the safety of laboratory personnel and to provide a clear, step-by-step operational plan.

Hazard Assessment and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) may classify 3-Bromo-4-chloronitrobenzene as non-
hazardous, aggregated data from the European Chemicals Agency (ECHA) Classification and
Labelling (C&L) Inventory indicates that this compound should be handled with caution. It is
classified as causing skin and eye irritation, and may cause respiratory irritation. Therefore, a
comprehensive PPE plan is mandatory.

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.

Provides resistance against
halogenated and nitroaromatic
compounds. Always inspect
gloves for integrity before use
and change them immediately

if contaminated.

Eye Protection

Chemical safety goggles.

Protects against dust particles

and potential splashes.

Face Protection

Face shield.

To be used in conjunction with
safety goggles, especially
when handling larger
quantities or when there is a

significant risk of splashing.

Skin and Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Air-purifying respirator with a
combination of organic vapor
and P100 (particulate)

cartridges.

Recommended when handling
the powder outside of a
certified chemical fume hood
or when airborne dust is likely
to be generated. A P100 filter
is effective against airborne
particulates, while an organic
vapor cartridge is suitable for
halogenated aromatic

compounds.[1]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Engineering Controls
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» Ventilation: All handling of 3-Bromo-4-chloronitrobenzene solid should be performed in a
certified chemical fume hood to minimize inhalation exposure.

o Eyewash and Safety Shower: An operational and easily accessible eyewash station and
safety shower must be present in the immediate work area.

Safe Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood. Use a spatula or other appropriate tool to handle the solid, avoiding the generation of
dust.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all surfaces and equipment used.

Storage

o Store 3-Bromo-4-chloronitrobenzene in a tightly sealed, properly labeled container.

o Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.

Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Small-Scale Solid Spill Cleanup

o Alert Personnel: Immediately alert others in the vicinity.
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o Evacuate (if necessary): If the spill is large or in a poorly ventilated area, evacuate the
immediate area.

» Don PPE: Before cleaning, don the appropriate PPE as outlined in the table above.

o Containment: Gently cover the spill with a compatible absorbent material (e.g., vermiculite,
sand, or a commercial spill absorbent) to prevent the dust from becoming airborne.[2]

o Collection: Carefully scoop the absorbed material into a labeled, sealable waste container.
Avoid creating dust.

» Decontamination: Clean the spill area with a damp cloth or paper towel. Place all cleaning
materials into the waste container.

o Disposal: Seal the waste container and dispose of it as hazardous waste according to
institutional guidelines.

Personnel Exposure

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station. Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of 3-Bromo-4-chloronitrobenzene and its contaminated waste is essential to
prevent environmental contamination.

o Waste Segregation: All waste containing 3-Bromo-4-chloronitrobenzene, including
contaminated PPE, spill cleanup materials, and empty containers, must be collected as
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halogenated organic waste.[3] Do not mix with non-halogenated waste.

o Container Labeling: Use a designated, properly labeled hazardous waste container. The
label should clearly state "Hazardous Waste" and include the full chemical name: "3-Bromo-
4-chloronitrobenzene".

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area, away from incompatible materials.

o Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal.[4]

Physical and Chemical Properties

Property Value

Chemical Formula CeH3BrCINO2

Molecular Weight 236.45 g/mol

Appearance White to yellow crystalline powder

Melting Point 56-60 °C

Boiling Point 288.5 °C at 760 mmHg

Solubility Insoluble in water. Soluble in organic solvents.
CAS Number 16588-26-4

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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